Cas no 61471-99-6 (3-Pyridazinamine, 6-methoxy-N-methyl-)

3-Pyridazinamine, 6-methoxy-N-methyl-, is a heterocyclic organic compound featuring a pyridazine core substituted with a methoxy group at the 6-position and a methylamino group at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. Its functional groups enhance solubility and bioavailability, making it a valuable intermediate in synthetic chemistry. The methoxy and methylamino substituents contribute to its versatility in nucleophilic and electrophilic reactions, facilitating the development of targeted bioactive molecules. The compound’s stability under standard conditions ensures reliable handling and storage, while its well-defined synthetic pathway supports scalable production for research and industrial use.

3-Pyridazinamine, 6-methoxy-N-methyl- structure

61471-99-6 structure

Product Name:3-Pyridazinamine, 6-methoxy-N-methyl-

CAS No:61471-99-6

MF:C₆H₉N₃O

MW:139.155160665512

CID:478055

PubChem ID:12320365

Update Time:2025-06-07

3-Pyridazinamine, 6-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridazinamine, 6-methoxy-N-methyl-
- 6-methoxy-N-methylpyridazin-3-amine
- DTXSID30488418
- SCHEMBL3113252
- EN300-7638844
- 61471-99-6
- AKOS006356765
- Inchi： 1S/C6H9N3O/c1-7-5-3-4-6(10-2)9-8-5/h3-4H,1-2H3,(H,7,8)
- InChI Key： OQKDINOPXYGCBZ-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(N=N1)NC

Computed Properties

Exact Mass: 139.07467
Monoisotopic Mass: 139.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 99
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 47Å²

Experimental Properties

PSA: 47.04

3-Pyridazinamine, 6-methoxy-N-methyl- Pricemore >>

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